Cas no 1261751-79-4 (4,4'-Bis(trifluoromethoxy)-2-nitrobiphenyl)

• Product Name: 4,4'-Bis(trifluoromethoxy)-2-nitrobiphenyl
• CAS No: 1261751-79-4
• MF: C₁₄H₇F₆NO₄
• MW: 367.200104951859
• CID: 4789797
• Update Time: 2025-10-28

4,4'-Bis(trifluoromethoxy)-2-nitrobiphenyl Chemical and Physical Properties

Names and Identifiers

• 4,4'-Bis(trifluoromethoxy)-2-nitrobiphenyl

• Inchi： 1S/C14H7F6NO4/c15-13(16,17)24-9-3-1-8(2-4-9)11-6-5-10(25-14(18,19)20)7-12(11)21(22)23/h1-7H
• InChI Key： VIYONJPNIOTTCH-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=C(C=1)[N+](=O)[O-])C1C=CC(=CC=1)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 456
• XLogP3: 5.7
• Topological Polar Surface Area: 64.3

Additional information on 4,4'-Bis(trifluoromethoxy)-2-nitrobiphenyl

Introduction to 4,4'-Bis(trifluoromethoxy)-2-nitrobiphenyl (CAS No. 1261751-79-4)

4,4'-Bis(trifluoromethoxy)-2-nitrobiphenyl, identified by the Chemical Abstracts Service Number (CAS No.) 1261751-79-4, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This biphenyl derivative features a nitro group at the 2-position and trifluoromethoxy substituents at the 4-positions of the aromatic ring system. Its unique structural configuration imparts distinct electronic and steric properties, making it a valuable candidate for various applications in medicinal chemistry and materials science.

The molecular structure of 4,4'-Bis(trifluoromethoxy)-2-nitrobiphenyl consists of two benzene rings connected by a central phenylene bridge, with electron-withdrawing nitro groups and electron-donating trifluoromethoxy groups strategically positioned. This combination of functional groups enhances its reactivity and potential utility in synthetic chemistry. The presence of the nitro group not only influences the compound's electronic properties but also opens avenues for further chemical modifications, such as reduction to an amine or diazotization for coupling reactions.

The trifluoromethoxy groups, on the other hand, introduce fluorine atoms into the molecule, which are known to modulate metabolic stability and binding affinity in drug-like molecules. Fluorinated aromatic compounds are widely recognized for their improved pharmacokinetic profiles, including enhanced lipophilicity and resistance to metabolic degradation. This makes 4,4'-Bis(trifluoromethoxy)-2-nitrobiphenyl a promising scaffold for developing novel therapeutic agents.

In recent years, there has been growing interest in biphenyl derivatives as building blocks for pharmaceuticals due to their ability to form stable heterocyclic structures that can interact with biological targets. The nitro group in 4,4'-Bis(trifluoromethoxy)-2-nitrobiphenyl can serve as a handle for further derivatization, enabling the synthesis of diverse analogs with tailored biological activities. For instance, researchers have explored its potential as an intermediate in the development of kinase inhibitors, where the electron-withdrawing nature of the nitro group can enhance binding interactions with protein targets.

Moreover, the electronic properties of this compound make it suitable for applications in materials science, particularly in organic electronics. Biphenyl-based materials are known for their excellent charge transport properties, and modifications such as fluorination can further optimize these characteristics. Studies have demonstrated that compounds like 4,4'-Bis(trifluoromethoxy)-2-nitrobiphenyl can be used to develop high-performance organic semiconductors and light-emitting diodes (OLEDs). The combination of nitro and trifluoromethoxy groups can fine-tune the energy levels of the molecule, making it an ideal candidate for optoelectronic applications.

The synthesis of 4,4'-Bis(trifluoromethoxy)-2-nitrobiphenyl typically involves multi-step organic reactions starting from commercially available biphenyl precursors. Key steps include nitration to introduce the nitro group at the desired position, followed by selective methylation with trifluoromethanol or its derivatives under appropriate conditions. The use of palladium-catalyzed cross-coupling reactions can also facilitate the introduction of trifluoromethoxy groups at specific positions on the biphenyl core.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound. For example, flow chemistry techniques have been employed to improve reaction yields and purity while reducing waste generation. These innovations are particularly important in pharmaceutical research, where cost-effective and environmentally friendly synthetic routes are highly valued.

The biological activity of 4,4'-Bis(trifluoromethoxy)-2-nitrobiphenyl has been extensively studied in various contexts. In vitro assays have shown that this compound exhibits inhibitory effects on certain enzymes and receptors relevant to human health. For instance, preliminary studies suggest that it may interfere with the activity of cytochrome P450 enzymes involved in drug metabolism. Additionally, its ability to modulate neurotransmitter receptors has been explored in neuropharmacological research.

One notable area of research involves using 4,4'-Bis(trifluoromethoxy)-2-nitrobiphenyl as a lead compound for drug discovery. By leveraging its unique structural features, researchers can design libraries of derivatives with enhanced biological activity and improved pharmacokinetic properties. Computational modeling techniques have been employed to predict how structural modifications will affect molecular interactions with biological targets.

The role of fluorine atoms in pharmaceuticals cannot be overstated. Their presence can significantly alter a molecule's behavior in vivo by influencing solubility, permeability across cell membranes, and metabolic stability. In 4,4'-Bis(trifluoromethoxy)-2-nitrobiphenyl, the trifluoromethoxy groups contribute to these properties while also providing a site for further functionalization through nucleophilic substitution or metal-catalyzed reactions.

In conclusion,4,4'-Bis(trifluoromethoxy)-2-nitrobiphenyl (CAS No. 1261751-79-4) is a versatile compound with broad applications in pharmaceutical research and materials science. Its unique structural features make it an attractive scaffold for developing new drugs and advanced materials. As synthetic methodologies continue to evolve and our understanding of molecular interactions deepens,4,4'-Bis(trifluoromethoxy)-2-nitrobiphenyl is poised to play an increasingly important role in scientific innovation.